Cyclopropyl-cyclopropylamino-acetonitrile

• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2-cyclopropyl-2-(cyclopropylamino)acetonitrile
• InChI: InChI=1S/C8H12N2/c9-5-8(6-1-2-6)10-7-3-4-7/h6-8,10H,1-4H2
• InChI Key: QCVAKMUDEUXRJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C#N)NC2CC2

Description

Cyclopropyl-cyclopropylamino-acetonitrile is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following a procedure outlined in Synth. Commun. 15(2), 1985, 157-163, cyclopropylamine (2 g) and cyclopropanecarboxaldehyde (4.9 g) were combined in a pressure tube and heated to 100° C. for 10 minutes. The mixture was cooled to RT and trimethylsilylcyanide (8.76 mL) was added carefully with cooling by means of an ice bath (exothermic!). After addition, the mixture was reheated to 100° C. for another 10 minutes. After cooling, the mixture was diluted with ether and extracted two times with 2 N HCl. The combined aqueous extracts were basified with conc. NaOH to pH 10, saturated with NaCl and extracted with ethyl acetate. The organic layer was washed with brine, dried over Na2SO4 and evaporated. The residue was purified by flash chromatography using ethyl acetate/heptane 1:1 as an eluent to give the desired material as a colorless oil (884 mg). MS (EI): 137.2 (M+H+).